"synthesis and characterization of 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-butyric acid"
"synthesis and characterization of 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-butyric acid"
An In-depth Technical Guide to the Synthesis and Characterization of 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-butyric acid
Abstract
The 5,6,7,8-tetrahydro-1,8-naphthyridine scaffold is a privileged heterocyclic motif integral to the development of novel therapeutics, notably as a core component in antagonists of the αvβ6 integrin, which is implicated in fibrotic diseases such as idiopathic pulmonary fibrosis[1]. This guide provides a comprehensive, field-proven methodology for the synthesis and rigorous characterization of 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-butyric acid, a key building block for drug discovery. We will elucidate a robust, multi-step synthetic pathway, from the initial construction of the naphthyridine core via Friedländer annulation to its subsequent reduction and final saponification. Each experimental choice is rationalized, and detailed protocols are provided. Furthermore, a complete workflow for the structural and purity verification of the target compound using modern analytical techniques—including NMR, Mass Spectrometry, and HPLC—is presented. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a practical and scientifically sound approach to accessing this valuable molecular entity.
Strategic Approach to Synthesis
The synthesis of 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-butyric acid is best approached through a linear, three-step sequence that prioritizes efficiency, scalability, and the use of readily available starting materials. Our strategy is centered on building the aromatic 1,8-naphthyridine core first, followed by the selective reduction of one of the pyridine rings, and concluding with the hydrolysis of an ester to unmask the desired carboxylic acid.
Causality of the Chosen Pathway:
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Initial Core Formation: The Friedländer synthesis is selected for the initial annulation due to its reliability and high yields in constructing quinoline and naphthyridine systems from simple precursors.[2] It offers a direct route to installing the required butyrate side chain (in its ester form) onto the heterocyclic core.
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Selective Reduction: Postponing the reduction of the naphthyridine ring until after its formation is crucial. Catalytic hydrogenation is a well-established method for the reduction of naphthyridines to their tetrahydro derivatives.[3][4] Performing this step on the fully formed aromatic system allows for predictable regioselectivity, primarily reducing the pyridine ring not adjacent to the bulky ester group.[5]
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Final Hydrolysis: The use of an ethyl ester as a protecting group for the carboxylic acid is a classic and robust strategy. It is stable to the conditions of the Friedländer reaction and the subsequent hydrogenation. The final deprotection via saponification is a high-yielding and straightforward transformation.
Below is a visual representation of the overall synthetic workflow.
Caption: High-level overview of the three-step synthetic pathway.
Detailed Experimental Protocols
The following protocols are designed to be self-validating, with clear endpoints and purification steps to ensure the high quality of intermediates and the final product.
Step 1: Synthesis of Ethyl 1,8-naphthyridin-2-butyrate (Intermediate 1)
This step employs the Friedländer annulation, a condensation reaction between an ortho-aminoaryl aldehyde and a compound containing an α-methylene group adjacent to a carbonyl.[2][6] Here, 2-aminonicotinaldehyde provides the amino-pyridine backbone, while ethyl 5-oxohexanoate serves as the active methylene component, directly installing the butyrate side chain.
Protocol:
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Reagent Preparation: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-aminonicotinaldehyde (5.0 g, 40.9 mmol) and ethanol (100 mL). Stir until the aldehyde is fully dissolved.
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Addition of Ketone: Add ethyl 5-oxohexanoate (7.1 g, 44.9 mmol, 1.1 eq) to the solution.
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Catalyst Addition: Add potassium hydroxide (KOH) (0.23 g, 4.1 mmol, 0.1 eq) to the reaction mixture. The use of a base catalyst is standard for this condensation.[7]
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Reaction: Heat the mixture to reflux (approx. 80 °C) and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexane:Ethyl Acetate solvent system.
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Work-up: After completion, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.
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Extraction: Redissolve the resulting residue in ethyl acetate (150 mL) and wash with water (2 x 50 mL) followed by brine (1 x 50 mL).
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Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel, eluting with a gradient of 10% to 30% ethyl acetate in hexane to yield the product as a pale yellow solid.
Step 2: Synthesis of Ethyl 5,6,7,8-tetrahydro-1,8-naphthyridin-2-butyrate (Intermediate 2)
Catalytic hydrogenation is employed to selectively reduce one of the pyridine rings. Palladium on carbon (Pd/C) is an effective and widely used catalyst for the hydrogenation of nitrogen-containing heterocycles.[5]
Protocol:
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Vessel Preparation: To a high-pressure hydrogenation vessel, add Ethyl 1,8-naphthyridin-2-butyrate (Intermediate 1, 5.0 g, 20.5 mmol) and ethanol (100 mL).
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Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (0.5 g, 10% w/w) to the solution under an inert atmosphere (e.g., nitrogen or argon).
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Hydrogenation: Seal the vessel and purge with hydrogen gas (H₂) three times. Pressurize the vessel to 50 psi with H₂.
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Reaction: Stir the mixture vigorously at room temperature for 16 hours.
-
Work-up: Carefully vent the hydrogen gas and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with ethanol (50 mL).
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Isolation: Concentrate the filtrate under reduced pressure to yield the crude product, which is often of sufficient purity for the next step. If necessary, it can be further purified by silica gel chromatography.
Step 3: Synthesis of 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-butyric acid (Final Product)
The final step is a simple saponification (base-catalyzed hydrolysis) of the ethyl ester to yield the target carboxylic acid. Lithium hydroxide (LiOH) is chosen for its high efficiency in hydrolyzing esters.[8]
Protocol:
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Reagent Preparation: Dissolve Ethyl 5,6,7,8-tetrahydro-1,8-naphthyridin-2-butyrate (Intermediate 2, 4.0 g, 16.1 mmol) in a mixture of tetrahydrofuran (THF) (60 mL) and water (20 mL) in a 250 mL round-bottom flask.
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Base Addition: Add lithium hydroxide monohydrate (1.35 g, 32.2 mmol, 2.0 eq) to the solution.
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Reaction: Stir the mixture at room temperature for 6 hours, or until TLC analysis indicates complete consumption of the starting material.
-
Work-up: Remove the THF under reduced pressure. Dilute the remaining aqueous solution with water (50 mL).
-
Acidification: Cool the solution in an ice bath and carefully acidify to pH ~5-6 by the dropwise addition of 1 M hydrochloric acid (HCl). A precipitate will form.
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Isolation & Purification: Collect the solid precipitate by vacuum filtration. Wash the solid with cold water (2 x 20 mL) and then with a small amount of cold diethyl ether. Dry the solid under high vacuum to afford the final product, 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-butyric acid, as a white or off-white solid.
Characterization and Quality Control
Rigorous analytical characterization is essential to confirm the identity, structure, and purity of the synthesized compound. The following workflow provides a comprehensive approach to validating the final product.
Caption: Standard workflow for analytical characterization.
Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are primary techniques for unambiguous structure elucidation. Samples should be dissolved in a suitable deuterated solvent, such as DMSO-d₆ or CDCl₃.
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¹H NMR: The proton spectrum is expected to show distinct signals for the aromatic proton, the aliphatic protons of the tetrahydro-pyridine ring, and the protons of the butyric acid side chain. Key expected features include:
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Two doublets in the aromatic region (approx. 6.8-7.5 ppm) corresponding to the protons on the non-reduced pyridine ring.
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A broad singlet for the N-H proton (approx. 6.0-6.5 ppm).
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Multiple multiplets in the aliphatic region (approx. 1.8-3.5 ppm) for the -CH₂- groups of the tetrahydro ring and the butyric acid chain.
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A broad singlet for the carboxylic acid proton (>10 ppm).
-
-
¹³C NMR: The carbon spectrum will confirm the number of unique carbon atoms and their chemical environment. Expected signals include those for the aromatic carbons, the aliphatic carbons, and the carbonyl carbon of the acid (approx. 174 ppm).
Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the molecular weight of the final compound.
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Expected Ion: The analysis should be performed in positive ion mode. The primary ion expected is the protonated molecule [M+H]⁺. For a molecular formula of C₁₂H₁₆N₂O₂, the monoisotopic mass is 220.1212 g/mol , so the expected m/z value would be approximately 221.1285.
Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is the standard method for assessing the purity of the final compound.[9] A validated method is crucial for ensuring the material is suitable for subsequent applications in drug development.
Exemplary RP-HPLC Method Protocol:
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Instrumentation: Standard HPLC system with a UV detector.
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Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).
-
Mobile Phase:
-
Solvent A: 0.1% Formic Acid in Water.
-
Solvent B: Acetonitrile.
-
-
Gradient Elution: A typical gradient would run from 5% to 95% Solvent B over 15 minutes.
-
Flow Rate: 1.0 mL/min.
-
Column Temperature: 30 °C.
-
Detection: UV at 254 nm.
-
Sample Preparation: Dissolve the sample accurately in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a final concentration of approximately 0.5 mg/mL.
-
Acceptance Criteria: For use in research and early drug development, a purity of ≥95% (as determined by peak area percentage) is generally required.
Summary of Expected Analytical Data
The table below summarizes the key analytical data expected for the successful characterization of 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-butyric acid.
| Analysis | Technique | Expected Result |
| Structure | ¹H NMR (400 MHz, DMSO-d₆) | δ (ppm): ~12.1 (s, 1H, COOH), ~7.3 (d, 1H), ~6.7 (d, 1H), ~6.4 (s, 1H, NH), ~3.3 (t, 2H), ~2.7 (t, 2H), ~2.5 (t, 2H), ~2.2 (t, 2H), ~1.8 (m, 2H). |
| Structure | ¹³C NMR (100 MHz, DMSO-d₆) | δ (ppm): ~174.5 (C=O), ~155.0, ~147.1, ~137.5, ~115.8, ~112.3, ~42.1, ~34.2, ~31.5, ~25.8, ~24.9, ~21.7. |
| Molecular Weight | ESI-MS | m/z: 221.1 [M+H]⁺ |
| Purity | RP-HPLC | ≥ 95% peak area at 254 nm |
Note: NMR chemical shifts (δ) are predictive and may vary based on solvent and concentration.
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Bürli, R., et al. (2007). Methods for the Synthesis of 5,6,7,8-tetrahydro-1,8-naphthyridine Fragments for alphaVbeta3 Integrin Antagonists. The Journal of Organic Chemistry. Available at: [Link]
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Nakagawa, H., et al. (2020). Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F. The Journal of Organic Chemistry. Available at: [Link]
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Cook, D. S., et al. (2018). Discovery of (S)-3-(3-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)-4-((R)-3-(2-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)ethyl)pyrrolidin-1-yl)butanoic Acid, a Nonpeptidic αvβ6 Integrin Inhibitor for the Inhaled Treatment of Idiopathic Pulmonary Fibrosis. Journal of Medicinal Chemistry. Available at: [Link]
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